N-(3,4-difluorophenyl)-2-[3-isopropyl-2-oxo-6-(pyrrolidin-1-ylsulfonyl)-2,3-dihydro-1H-benzimidazol-1-yl]acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)acetamide
• InChI: InChI=1S/C16H13ClN4O2/c17-12-6-2-1-5-11(12)10-19-14(22)9-15-20-21-16(23-15)13-7-3-4-8-18-13/h1-8H,9-10H2,(H,19,22)
• InChI Key: KNTADJAFGDBLLC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)CC2=NN=C(O2)C3=CC=CC=N3)Cl
• Molecular Formula: C16H13ClN4O2
• Molecular Weight: 328.75 g/mol

Description

N-(3,4-difluorophenyl)-2-[3-isopropyl-2-oxo-6-(pyrrolidin-1-ylsulfonyl)-2,3-dihydro-1H-benzimidazol-1-yl]acetamide is a useful research compound. Its molecular formula is C16H13ClN4O2 and its molecular weight is 328.76. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-difluorophenyl)-2-[3-isopropyl-2-oxo-6-(pyrrolidin-1-ylsulfonyl)-2,3-dihydro-1H-benzimidazol-1-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-difluorophenyl)-2-[3-isopropyl-2-oxo-6-(pyrrolidin-1-ylsulfonyl)-2,3-dihydro-1H-benzimidazol-1-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• A study explored the synthesis and evaluation of new long alkyl side chain acetamide, isoxazolidine, and isoxazoline derivatives as corrosion inhibitors, illustrating the diverse applications of acetamide derivatives in material sciences (Yıldırım & Cetin, 2008).
• Another research focused on the intramolecular cyclization of heteroarylsulfanyl acetamides, leading to the synthesis of novel compounds, indicating the chemical versatility of acetamide derivatives (Savchenko et al., 2020).

Biomedical Research

• A study on the preparation and applications of Oxazino[4,3-a] pyrroloimidazo[5,4-f]benzimidazole (imino)quinone as an anti-cancer agent highlighted the potential biomedical applications of benzimidazole derivatives (Shareef & Shareef, 2021).
• Pharmacological characterization of related compounds, such as 2-Methyl-N-((2′-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine, has been conducted to explore their potential as antagonists for specific receptors, which can be significant in drug development (Grimwood et al., 2011).

Antimicrobial and Antifungal Activities

• Some studies have also delved into the synthesis and evaluation of benzimidazole derivatives for their antimicrobial and antifungal activities, which can be pivotal in the development of new pharmaceuticals (Devi, Shahnaz, & Prasad, 2022).